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Compound of Interest

Compound Name: Tin-112

CAS No.: 15125-53-8

Cat. No.: B080509

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a concise technical overview of the fundamental atomic

properties of the stable isotope Tin-112 (¹¹²Sn). Key data, including subatomic particle

composition, isotopic mass, and electron configuration, are presented. The information herein

is foundational for applications in nuclear physics, materials science, and analytical chemistry

where isotopic specificity is critical.

Core Atomic Properties
Tin (symbol: Sn, from Latin: stannum) is the chemical element with atomic number 50.[1][2] It is

a post-transition metal in Group 14 of the periodic table.[3] The isotope ¹¹²Sn is one of ten

stable isotopes of tin, a uniquely high number attributed to its "magic number" of protons.[2][4]

The fundamental properties of a specific isotope are defined by its nuclear composition and the

arrangement of its electrons. These values are determined through high-precision experimental

techniques, primarily mass spectrometry for isotopic mass and atomic spectroscopy for

electron energy levels. The data presented are internationally accepted standard values.
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Quantitative Atomic Data for ¹¹²Sn
The essential quantitative data for the Tin-112 isotope are summarized in the table below for

clarity and ease of reference.

Property Symbol/Notation Value Unit

Element Sn Tin N/A

Atomic Number Z 50 N/A

Mass Number A 112 N/A

Proton Number p⁺ 50 N/A

Neutron Number n⁰ 62 N/A

Electron Number

(Neutral)
e⁻ 50 N/A

Isotopic Atomic Mass mₐ 111.904824(4) u (amu)

Table 1: Summary of core atomic and mass data for the Tin-112 isotope.[5]

Electron Configuration
The arrangement of electrons in an atom's orbitals dictates its chemical behavior. For a neutral

tin atom (with 50 electrons), the ground state electron configuration follows the Aufbau

principle.

Full Electron Configuration: 1s² 2s² 2p⁶ 3s² 3p⁶ 4s² 3d¹⁰ 4p⁶ 5s² 4d¹⁰ 5p²[4][6]

Shorthand (Noble Gas) Configuration: [Kr] 4d¹⁰ 5s² 5p²[1][3][7]

Electrons per Shell: 2, 8, 18, 18, 4[7][8]

The valence electrons, which are primarily involved in chemical bonding, are those in the

outermost shell (n=5), specifically the 5s² and 5p² electrons.

Visualization of Atomic Composition

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b080509/docs?utm_src=pdf-body#technical-guide-atomic-characteristics-of-tin-112-sn
https://www.benchchem.com/product/b080509/docs?utm_src=pdf-body#technical-guide-atomic-characteristics-of-tin-112-sn
https://www.chemlin.org/isotope/tin-112
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/2_p-Block_Elements/Group_14%3A_The_Carbon_Family/Z050_Chemistry_of_Tin_(Z50)
https://www.youtube.com/watch?v=Ec9TmTlQ78U
https://pubchem.ncbi.nlm.nih.gov/element/Tin
https://www.britannica.com/science/tin
https://www.webelements.com/tin/atoms.html
https://www.webelements.com/tin/atoms.html
https://environmentalchemistry.com/yogi/periodic/Sn.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical relationship between the constituent particles and

the fundamental properties of a neutral Tin-112 atom.

Nucleus (Defines Isotope) Electron Shells

Resulting Properties

50 Protons

Atomic Number (Z) = 50 Mass Number (A) = 112

62 Neutrons 50 Electrons

e- Config: [Kr] 4d¹⁰ 5s² 5p²

Click to download full resolution via product page

Caption: Atomic composition and properties of a neutral ¹¹²Sn atom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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